Cas no 1248298-64-7 (Morpholine, 4-(4-bromobutyl)-)

• Product Name: Morpholine, 4-(4-bromobutyl)-
• CAS No: 1248298-64-7
• MF: C₈H₁₆BrNO
• MW: 222.122741699219
• CID: 5530655
• PubChem ID: 61287934
• Update Time: 2025-06-08

Morpholine, 4-(4-bromobutyl)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(4-bromobutyl)-
• 4-(4-bromobutyl)morpholine
• EN300-1913389
• AKOS010540772
• GWQGELINXUPUQN-UHFFFAOYSA-N
• 1248298-64-7
• SCHEMBL16666480

• Inchi： 1S/C8H16BrNO/c9-3-1-2-4-10-5-7-11-8-6-10/h1-8H2
• InChI Key： GWQGELINXUPUQN-UHFFFAOYSA-N
• SMILES： N1(CCCCBr)CCOCC1

Computed Properties

• Exact Mass: 221.04153g/mol
• Monoisotopic Mass: 221.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 94.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on Morpholine, 4-(4-bromobutyl)-

Recent Advances in the Application of Morpholine, 4-(4-bromobutyl)- (CAS: 1248298-64-7) in Chemical Biology and Pharmaceutical Research

The compound Morpholine, 4-(4-bromobutyl)- (CAS: 1248298-64-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis and its potential role in targeted therapies. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of Morpholine, 4-(4-bromobutyl)- in the development of novel small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of PI3K inhibitors, which are critical in cancer therapy. The bromobutyl side chain facilitates efficient conjugation with other pharmacophores, enhancing the drug-like properties of the resulting compounds.

In addition to its role in cancer research, this morpholine derivative has shown promise in neurological disorder treatments. Research conducted at Harvard Medical School in 2024 revealed its potential as a precursor for dopamine receptor modulators, with improved blood-brain barrier penetration compared to traditional morpholine derivatives. The study emphasized the compound's unique physicochemical properties that contribute to its enhanced bioavailability.

The synthetic methodology for Morpholine, 4-(4-bromobutyl)- has also seen recent advancements. A team at MIT developed a more efficient, one-pot synthesis route with a 92% yield, as reported in Organic Process Research & Development (2024). This breakthrough significantly reduces production costs while maintaining high purity standards required for pharmaceutical applications.

From a safety and toxicology perspective, new preclinical data presented at the 2024 American Chemical Society meeting indicates that this compound exhibits favorable toxicity profiles when used as an intermediate in drug synthesis. However, researchers caution that proper handling protocols must be followed due to its alkylating properties.

Looking forward, several pharmaceutical companies have included Morpholine, 4-(4-bromobutyl)- in their drug discovery pipelines, particularly for oncology and CNS disorders. Its structural flexibility and ability to serve as a linker molecule in PROTACs (Proteolysis Targeting Chimeras) make it particularly valuable in next-generation therapeutic development.

In conclusion, the growing body of research surrounding CAS 1248298-64-7 demonstrates its increasing importance in medicinal chemistry. As synthetic methods improve and new biological applications are discovered, this morpholine derivative is poised to play a significant role in the development of innovative therapeutics in the coming years.